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Executive Summary

CP-10447 (3-(4-Bromo-2-methylphenyl)-2-methyl-4(3H)-quinazolinone) is a small-molecule
inhibitor of the microsomal triglyceride transfer protein (MTP).[1][2][3][4] Unlike later-generation
clinical candidates (e.g., lomitapide or CP-346086), CP-10447 serves primarily as a
mechanistic probe in lipid research. It is chemically derived from the sedative methaqualone
and played a pivotal role in elucidating the "pre-secretory degradation” pathway of
Apolipoprotein B (ApoB).

This guide details the physicochemical properties, mechanism of action, and validated
experimental protocols for utilizing CP-10447 to study hepatic lipoprotein assembly and
endoplasmic reticulum (ER) stress responses.

Part 1: Chemical Identity & Physicochemical
Properties

CP-10447 functions as a lipophilic blocking agent that binds to the lipid-transfer pocket of the
MTP heterodimer.
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Property Specification
3-(4-bromo-2-methylphenyl)-2-methylquinazolin-

IUPAC Name ( yipheny) v
4(3H)-one

Common Alias 4'-bromo-methaqualone

CAS Number 843-93-6

Molecular Formula C16H13BrN20

Molecular Weight 329.19 g/mol

- DMSO (>10 mM), Ethanol (Low); practically

Solubility . .
insoluble in water

Target Microsomal Triglyceride Transfer Protein (MTP)

] Inhibition of ApoB lipidation; induction of ER-
Primary Effect _ _
associated degradation (ERAD)

Part 2: Mechanism of Action
The MTP-ApoB Axis

MTP is an ER-resident heterodimer composed of a 97-kDa unique subunit and Protein
Disulfide Isomerase (PDI).[5] Its canonical function is to transfer neutral lipids (triglycerides and
cholesteryl esters) to the nascent ApoB polypeptide chain during translation.[5][6]

CP-10447 Inhibition Mechanism[3][5][6][9][10]

e Binding: CP-10447 competes for the lipid-binding domain on the MTP complex.
» Blockade: It prevents the shuttling of triglycerides to the structural ApoB-100 protein.

o Consequence (The "Quality Control" Check): Without adequate lipidation, the nascent ApoB
protein misfolds. The cell's quality control machinery recruits Heat Shock Protein 70 (Hsp70)
and ubiquitin ligases.

o Degradation: The non-lipidated ApoB is retro-translocated from the ER lumen to the cytosol
and degraded by the 26S proteasome.
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Pathway Visualization

The following diagram illustrates the bifurcation between normal VLDL assembly and the CP-
10447-induced degradation pathway.
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Figure 1: Mechanism of CP-10447. Red pathways indicate the inhibitory cascade leading to
proteasomal degradation of ApoB.

Part 3: Comparative Pharmacology

CP-10447 is less potent than second-generation inhibitors (like Lomitapide) but is highly
specific for the degradation mechanism in hepatic cells.
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Target Potency Primary .
Compound T Clinical Status

(ICs0) Application

~1.7 pM (MTP In Vitro Probe: Studies ) )

Discontinued (Tool
CP-10447 Transfer)~5.0 uM of ERAD and ApoB
) ] o Compound)
(ApoB Secretion) degradation kinetics.
Preclinical: High-

CP-346086 ~2.0 nM potency in vivo lipid Discontinued

lowering.[5]

Lomitapide (BMS-
201038)

~0.5-8.0 nM

Clinical: Treatment of
Homozygous Familial
Hypercholesterolemia
(HoFH).

FDA Approved
(Juxtapid)

Expert Insight: Researchers should choose CP-10447 when studying the mechanics of ApoB

degradation (proteasomal vs. autophagy) because its moderate potency allows for fine-tuning

of partial inhibition, whereas nanomolar inhibitors like Lomitapide often cause rapid, total

blockade leading to immediate maximal lipid droplet accumulation.

Part 4: Experimental Protocols
Protocol A: MTP Activity Assay (Fluorescence Transfer)

Objective: Quantify the inhibition of neutral lipid transfer from donor to acceptor vesicles.

Reagents:

(e.g., NBD-TG).

Workflow:

Acceptor Vesicles: Unlabeled PC liposomes.
Source MTP: Patrtially purified bovine or human liver microsomes.

Buffer: 15 mM Tris-HCI (pH 7.4), 40 mM NaCl, 1 mM EDTA.

Donor Vesicles: Phosphatidylcholine (PC) liposomes containing fluorescent neutral lipids
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e Preparation: Solubilize CP-10447 in DMSO to create a 10 mM stock. Serial dilute to working
concentrations (0.1 uM — 100 puM).

 Incubation: Mix MTP source (5-10 pg protein) with CP-10447 dilutions in buffer. Incubate for
15 minutes at 25°C.

» Reaction Start: Add Donor (5 pL) and Acceptor (5 pL) vesicles.

¢ Kinetic Read: Measure fluorescence increase (excitation 460 nm, emission 530 nm) over 30
minutes. As MTP moves NBD-TG from quenched donors to acceptors, fluorescence
increases.

Calculation:

Protocol B: HepG2 ApoB Secretion Pulse-Chase Assay

Objective: Differentiate between inhibition of protein synthesis vs. secretion/degradation.[3]
This is the gold-standard assay for CP-10447 validation.

Workflow Diagram:
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Step 1: Starvation
Incubate HepG2 in Met/Cys-free media
(2 hour)

Step 2: Pulse Labeling
Add [35S]-Methionine/Cysteine
(15-30 mins)

Step 3: Chase Phase
Replace with media containing excess cold Met/Cys
+ CP-10447 (10-50 uM)

Step 4: Immunoprecipitation
Lyse cells; Collect media.
Pull down ApoB with specific antibody.

Step 5: SDS-PAGE & Fluorography
Quantify ApoB bands.

Click to download full resolution via product page

Figure 2: Pulse-Chase workflow to assess ApoB turnover.

Detailed Steps:

Cell Culture: Grow HepG2 cells to 80% confluence in MEM + 10% FBS.

Pre-treatment: Treat cells with CP-10447 (e.g., 20 uM) or DMSO vehicle for 1 hour.

Pulse: Incubate in Methionine/Cysteine-free medium containing [*>S]-Met/Cys (100 pCi/mL)

for 15 minutes.

Chase: Remove pulse media. Wash with PBS. Add "Chase Medium" (MEM + 10 mM
unlabeled Met/Cys) containing CP-10447.

Time Points: Harvest media and cell lysates at 0, 30, 60, and 120 minutes.
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e Analysis: Immunoprecipitate ApoB-100. Resolve on 4-15% SDS-PAGE.
o Expected Result:
o Control: ApoB signal decreases in lysate and increases in media over time.

o CP-10447 Treated: ApoB signal disappears from lysate without appearing in media
(indicating intracellular degradation).

Part 5: Toxicology & Limitations

While effective as a tool, CP-10447 belongs to the methaqualone class.[3]

e Hepatic Steatosis: Like all MTP inhibitors, CP-10447 causes accumulation of triglycerides in
the liver (fatty liver) because the lipids intended for secretion are trapped in the ER.

o Off-Target Effects: Due to its micromolar potency (low affinity compared to nanomolar
inhibitors), high doses (>50 uM) may induce non-specific cytotoxicity or ER stress unrelated
to MTP.

» Solubility: Ensure final DMSO concentration in cell assays is <0.1% to avoid vehicle artifacts.

References

» Haghpassand, M., Wilder, D., & Moberly, J. B. (1996). Inhibition of apolipoprotein B and
triglyceride secretion in human hepatoma cells (HepG2).[3][7] Journal of Lipid Research,
37(7), 1468-1480.[3] Link

o Wetterau, J. R., et al. (1997). Microsomal triglyceride transfer protein. Biochimica et
Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1345(2), 136-150. Link

e Chandler, C. E., et al. (2003). CP-346086: an MTP inhibitor that lowers plasma cholesterol
and triglycerides in experimental animals and in humans.[8][9] Journal of Lipid Research,
44(10), 1887-1901. Link

e Pan, M., et al. (2002). The late addition of core lipids to nascent apolipoprotein B100... is
independent of both microsomal triglyceride transfer protein activity and new triglyceride
synthesis.[10] Journal of Biological Chemistry, 277(6), 4413-4421.[10] Link

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.cambridge.org/core/services/aop-cambridge-core/content/view/4DE6D68C3B9C3E1DD030AB26E1B6E4A4/S0007114598001263a.pdf/the-assembly-of-triacylglycerol-rich-lipoproteins-an-essential-role-for-the-microsomal-triacylglycerol-transfer-protein.pdf
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F8827519%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9084501%2F
https://pmc.ncbi.nlm.nih.gov/articles/PMC2650223/
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12837850%2F
https://pubmed.ncbi.nlm.nih.gov/11704664/
https://pubmed.ncbi.nlm.nih.gov/11704664/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F11704664%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

e Gordon, D. A., & Jamil, H. (2000). Progress towards understanding the role of microsomal
triglyceride transfer protein in apolipoprotein-B lipoprotein assembly. Biochimica et
Biophysica Acta, 1486(1), 63-75. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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